Cas no 54090-42-5 (4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride)

4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a chloro substituent and a trifluoromethyl group—enhance reactivity and enable selective functionalization, making it valuable for constructing complex molecules. The sulfonyl chloride moiety facilitates nucleophilic substitution reactions, allowing the introduction of sulfonamide or sulfonate groups. This compound is particularly useful in pharmaceutical and agrochemical research due to its electron-withdrawing properties, which can influence the stability and bioactivity of target molecules. Its high purity and consistent performance ensure reliable outcomes in synthetic applications. Proper handling is required due to its moisture sensitivity and potential reactivity.
4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride structure
54090-42-5 structure
Product Name:4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
CAS No:54090-42-5
MF:C7H3Cl2F3O2S
MW:279.063729524612
MDL:MFCD04638751
CID:867941
PubChem ID:3715205
Update Time:2025-10-31

4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
    • 4-chloro-2-(trifluoromethyl)Benzenesulfonyl chloride
    • 4-Chloro-2-(trifluoromethyl)-benzenesulfonyl chloride
    • 4-CHLORO-2-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
    • 2-Trifluormethyl-4-chlorbenzolsulfonylchlorid
    • 2-trifluoromethyl-4-chlorobenzenesulfonyl chloride
    • AC1MVXPN
    • AC1Q4IWL
    • AG-A-73379
    • ANW-46346
    • CTK4J9538
    • 2-trifluoromethyl-4-chlorobenzenesulfonylchloride
    • MDL: MFCD04638751
    • Inchi: 1S/C7H3Cl2F3O2S/c8-4-1-2-6(15(9,13)14)5(3-4)7(10,11)12/h1-3H
    • InChI Key: DQKPVVIVMURTDM-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1C(F)(F)F)Cl)(=O)=O

Computed Properties

  • Exact Mass: 277.91839
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 34.14

4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>

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4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:54090-42-5)4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
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Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:23
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:54090-42-5)4-氯-2-三氟甲基苯磺酰氯
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4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride Related Literature

Additional information on 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride

Research Brief on 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) in Chemical Biology and Pharmaceutical Applications

4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the design of enzyme inhibitors, antimicrobial agents, and other therapeutic molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride as a precursor for the development of novel carbonic anhydrase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against human carbonic anhydrase IX, a target implicated in cancer progression. The researchers employed X-ray crystallography to elucidate the binding modes of these derivatives, revealing critical interactions with the enzyme's active site. These findings underscore the compound's potential in oncology drug discovery.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized to synthesize sulfonylurea analogs with enhanced antimicrobial properties. The study identified several derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance. The research team also noted the compound's favorable pharmacokinetic profile, which could facilitate its development into clinically viable agents.

Beyond its antimicrobial and anticancer applications, 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride has also been investigated in the context of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience described its use in the synthesis of small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The study reported that sulfonamide derivatives derived from this compound effectively reduced tau fibrillization in vitro, suggesting potential therapeutic benefits for neurodegenerative disorders. Further in vivo studies are underway to validate these findings.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production and functionalization of 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed a scalable, high-yield synthesis route that minimizes hazardous byproducts, addressing both economic and environmental concerns. The study also introduced novel catalytic systems to enhance the compound's reactivity in downstream applications, paving the way for its broader use in industrial and academic settings.

In conclusion, 4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 54090-42-5) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for addressing unmet medical needs. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies, as well as further elucidating its mechanistic roles in disease pathways.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:54090-42-5)4-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl chloride
A870547
Purity:99%
Quantity:5g
Price ($):235.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54090-42-5)4-氯-2-三氟甲基苯磺酰氯
LE2896085
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email